Cas no 2168689-31-2 (ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine)

• Product Name: ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine
• CAS No: 2168689-31-2
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5993024
• PubChem ID: 165864062
• Update Time: 2025-06-10

ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine Chemical and Physical Properties

Names and Identifiers

• ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine
• EN300-1478512
• 2168689-31-2
• ethyl({2-[(5-ethylpyridin-3-yl)sulfonyl]ethyl})amine

• Inchi： 1S/C11H18N2O2S/c1-3-10-7-11(9-13-8-10)16(14,15)6-5-12-4-2/h7-9,12H,3-6H2,1-2H3
• InChI Key： MBZIOEHPWGENRL-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)(CCNCC)(=O)=O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine

Professional Introduction to Ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine and CAS No. 2168689-31-2

Ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number CAS No. 2168689-31-2, represents a unique blend of chemical functionality that makes it a promising candidate for various biochemical applications. The structure of this molecule incorporates a pyridine ring, an ethylamine moiety, and a sulfonylethyl group, which collectively contribute to its distinct chemical properties and potential biological activities.

The ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine molecule is characterized by its dual amine and sulfonamide functionalities, which are critical for its interaction with biological targets. The presence of the pyridine ring enhances its solubility in both polar and non-polar environments, making it a versatile compound for drug delivery systems. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and receptor binding, which are key mechanisms in drug design.

In the realm of medicinal chemistry, the sulfonamide group is well-known for its ability to enhance binding affinity and selectivity, making it a valuable component in the development of small-molecule inhibitors. The ethyl side chain further extends the compound's structural diversity, allowing for fine-tuning of its pharmacokinetic properties. This flexibility has been exploited in recent research to develop novel analogs with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine with high accuracy. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors, which are implicated in numerous diseases. These findings suggest that it may have therapeutic potential in treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of CAS No. 2168689-31-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that derivatives of ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine exhibit significant biological activity in vitro and in vivo. These studies have provided valuable insights into its mechanism of action and have paved the way for further development into clinical candidates.

The role of computational modeling in understanding the behavior of ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can simulate how this compound interacts with biological targets at an atomic level. This approach has not only accelerated the drug discovery process but also provided a deeper understanding of its pharmacological properties.

In conclusion, ethyl({2-(5-ethylpyridin-3-yl)sulfonylethyl})amine (CAS No. 2168689-31-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.